Cas no 1242152-62-0 (5-(4-methoxybenzyloxy)-1H-indazol-3-amine)

• Product Name: 5-(4-methoxybenzyloxy)-1H-indazol-3-amine
• CAS No: 1242152-62-0
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 1006642
• PubChem ID: 66623174
• Update Time: 2025-04-20

5-(4-methoxybenzyloxy)-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxybenzyloxy)-1H-indazol-3-amine
• 1H-​Indazol-​3-​amine, 5-​[(4-​methoxyphenyl)​methoxy]​-
• 1H-Indazol-3-amine, 5-[(4-methoxyphenyl)methoxy]-
• 5-[(4-methoxyphenyl)methoxy]-1H-indazol-3-amine
• SCHEMBL214502
• DB-219161
• D88089
• 5-[(4-methoxybenzyl)oxy]-1h-indazol-3-amine
• 1242152-62-0
• A1-07595
• DTXSID801244348

• Inchi： 1S/C15H15N3O2/c1-19-11-4-2-10(3-5-11)9-20-12-6-7-14-13(8-12)15(16)18-17-14/h2-8H,9H2,1H3,(H3,16,17,18)
• InChI Key： CEDTZVIHIUIOFX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)OC)C1C=CC2=C(C(N)=NN2)C=1

Computed Properties

• Exact Mass: 269.116426730g/mol
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 73.2Ų